4-methyl-N-(5-nitropyridin-2-yl)benzenesulfonamide

• IUPAC Name: 4-methyl-N-(5-nitropyridin-2-yl)benzenesulfonamide
• InChI: InChI=1S/C12H11N3O4S/c1-9-2-5-11(6-3-9)20(18,19)14-12-7-4-10(8-13-12)15(16)17/h2-8H,1H3,(H,13,14)
• InChI Key: NRJYXDGOFKYSCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=NC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C12H11N3O4S
• Molecular Weight: 293.30 g/mol

Description

4-methyl-N-(5-nitropyridin-2-yl)benzenesulfonamide is an organic compound with the molecular formula C12H12N2O2S It is a sulfonamide derivative, which means it contains a sulfonamide functional group attached to a benzene ring

Scientific Research Applications

4-methyl-N-(5-nitropyridin-2-yl)benzenesulfonamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor, particularly in the inhibition of DNA-dependent protein kinase (DNA-PK).

Medicine: Explored for its potential therapeutic applications, including as an anticancer agent due to its ability to inhibit DNA repair enzymes.

Industry: Utilized in the development of new materials with specific chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methyl-N-(5-nitropyridin-2-yl)benzenesulfonamide typically involves the reaction of 4-methylbenzenesulfonyl chloride with 5-nitropyridin-2-amine. This reaction is usually carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction is conducted under reflux conditions to ensure complete conversion of the starting materials to the desired product .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, solvent, and reaction time, to maximize yield and purity. Additionally, industrial production would require efficient purification techniques, such as recrystallization or chromatography, to obtain the compound in a pure form .

Chemical Reactions Analysis

Types of Reactions

4-methyl-N-(5-nitropyridin-2-yl)benzenesulfonamide can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amine group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions, where the sulfonamide nitrogen can be replaced by other nucleophiles.

Oxidation: The methyl group on the benzene ring can be oxidized to a carboxylic acid using strong oxidizing agents like potassium permanganate.

Common Reagents and Conditions

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Oxidation: Potassium permanganate in an acidic or basic medium.

Major Products Formed

Reduction: 4-methyl-N-(5-aminopyridin-2-yl)benzenesulfonamide.

Substitution: Various substituted sulfonamides depending on the nucleophile used.

Oxidation: 4-carboxy-N-(5-nitropyridin-2-yl)benzenesulfonamide.

Mechanism of Action

The mechanism of action of 4-methyl-N-(5-nitropyridin-2-yl)benzenesulfonamide involves its interaction with specific molecular targets. For example, as a DNA-PK inhibitor, it binds to the active site of the enzyme, preventing it from repairing DNA double-strand breaks. This inhibition can lead to the accumulation of DNA damage in cancer cells, ultimately causing cell death. The compound’s sulfonamide group plays a crucial role in its binding affinity and specificity for the enzyme .

Comparison with Similar Compounds

Similar Compounds

4-methyl-N-(5-aminopyridin-2-yl)benzenesulfonamide: Similar structure but with an amine group instead of a nitro group.

4-methyl-N-(5-chloropyridin-2-yl)benzenesulfonamide: Similar structure but with a chlorine atom instead of a nitro group.

4-methyl-N-(5-bromopyridin-2-yl)benzenesulfonamide: Similar structure but with a bromine atom instead of a nitro group.

Uniqueness

4-methyl-N-(5-nitropyridin-2-yl)benzenesulfonamide is unique due to its nitro group, which imparts distinct chemical reactivity and biological activity. The presence of the nitro group allows for specific interactions with biological targets, making it a valuable compound in medicinal chemistry and drug development .

Synthesis routes and methods I

Procedure details

P-toluenesulfonyl chloride (143.9 g) was added to a pyridine solution (800 mL) of 2-amino-5-nitropyridine (100 g), and stirred overnight at 110° C. The reaction solution was poured into water with ice, and stirred at 15° C. or lower for 30 minutes. The precipitate was taken out through filtration, and the resulting residue was washed with water, diethyl ether (1500 mL) and ethyl acetate (1000 mL), and dried under reduced pressure to obtain the entitled compound (176.8 g).

Synthesis routes and methods II

Procedure details

A pyridine suspension (40 ml) containing 2-amino-5-nitropyridine (4.0 g) and p-toluenesulfonyl chloride (5.7 g) was stirred for a day and night at 100° C. The reaction liquid was poured in water (200 ml), the precipitated solid was recovered by filtration, and successively washed with water and diethyl ether by the order stated. Drying the solid under reduced pressure, 4-methyl-N-(5-nitro-2-pyridinyl)benzenesulfonamide (6.7 g) was obtained.